Cas no 1806840-80-1 (2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806840-80-1
• MF: C₇H₂BrClF₂N₂
• MW: 267.457986354828
• CID: 4858238
• Update Time: 2025-06-14

2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H2BrClF2N2/c8-6-5(9)4(7(10)11)1-3(2-12)13-6/h1,7H
• InChI Key： BSDQFZGQNAWJDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C#N)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine (CAS No. 1806840-80-1)

The compound 2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine (CAS No. 1806840-80-1) is a highly specialized pyridine derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in agrochemical and pharmaceutical research. With the increasing demand for novel heterocyclic compounds in modern chemistry, this molecule stands out for its multifunctional substituents, including bromo, chloro, cyano, and difluoromethyl groups, which contribute to its reactivity and versatility.

In the context of current trends, researchers are actively exploring the role of halogenated pyridines in drug discovery and crop protection. A growing number of studies highlight the importance of difluoromethylated compounds in enhancing metabolic stability and bioavailability, making CAS 1806840-80-1 a subject of interest for medicinal chemists. Additionally, its cyano group offers opportunities for further functionalization, aligning with the industry's focus on modular synthesis approaches.

From an industrial perspective, the synthesis of 2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine involves sophisticated protocols to ensure high purity and yield. Recent advancements in cross-coupling reactions and catalytic fluorination have streamlined its production, addressing challenges related to selectivity and environmental impact. These developments resonate with the broader push toward green chemistry and sustainable manufacturing practices.

The compound's potential applications extend to material science, where its electron-withdrawing groups make it a candidate for designing organic semiconductors or ligands in catalysis. As the demand for high-performance materials grows, CAS 1806840-80-1 could play a pivotal role in next-generation technologies. Furthermore, its structural motifs are being investigated for their role in pesticide formulations, particularly in combating resistant pest strains—a critical concern in global agriculture.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise identification and quality control. These methods are essential for researchers who frequently search for "how to characterize halogenated pyridines" or "analytical techniques for cyano-substituted compounds." Such queries reflect the practical challenges faced by chemists working with complex heterocycles.

In summary, 2-Bromo-3-chloro-6-cyano-4-(difluoromethyl)pyridine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from agrochemicals to electronic materials—underscore its relevance in addressing contemporary scientific and industrial challenges. As research continues to uncover new uses for this compound, its commercial and academic significance is poised to expand further.